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Introduction
TYRA-200 is an oral, next-generation, covalent inhibitor of Fibroblast Growth Factor Receptors

(FGFR) 1, 2, and 3. It has been specifically designed to be potent against cancers with FGFR

genetic alterations, including fusions, amplifications, and mutations.[1] A key feature of TYRA-
200 is its activity against acquired resistance mutations that can emerge during treatment with

first-generation FGFR inhibitors.[1][2] These resistance mechanisms often involve mutations in

the FGFR kinase domain, such as "gatekeeper" and "molecular brake" mutations, which

TYRA-200 is designed to overcome.

The development of in vitro drug-resistant cell line models is a critical tool for understanding the

mechanisms of resistance to targeted therapies like TYRA-200. These models are essential for

identifying novel biomarkers, evaluating next-generation inhibitors, and exploring combination

strategies to overcome resistance. This document provides a detailed protocol for establishing

and characterizing TYRA-200 resistant cancer cell lines using a systematic dose-escalation

method.
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Data Presentation
Table 1: Preclinical Activity of TYRA-200 in Various Cell
Lines

Cell Line Cancer Type
FGFR
Alteration

TYRA-200 IC50
(nM)

Notes

Ba/F3 Pro-B
FGFR2 (wild-

type)
3.0

Demonstrates

baseline potency.

Ba/F3 Pro-B
FGFR2 V565F

(gatekeeper)
27

Retains activity

against a

common

resistance

mutation.

Ba/F3 Pro-B

FGFR2 N550K

(molecular

brake)

11

Effective against

another key

resistance

mutation.

SNU-16
Gastric

Carcinoma

FGFR2

Amplification
9.7

Activity in a cell

line with

endogenous

FGFR2

amplification.

AN3CA
Endometrial

Cancer
FGFR2 N550K 11

Potency in a

cancer cell line

with an activating

resistance

mutation.

Table 2: TYRA-200 Cellular Selectivity Profile
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Target Ba/F3 Cellular IC50 (nM)

FGFR1 17.2

FGFR2 8.4

FGFR3 1.2

FGFR4 151.6

Data generated by Reaction Biology Inc. and

presented by Tyra Biosciences.

Experimental Protocols
Protocol 1: Establishment of TYRA-200 Resistant Cell
Lines
This protocol outlines the generation of TYRA-200 resistant cell lines using a continuous, dose-

escalation approach.

Materials:

Parental cancer cell line with known sensitivity to TYRA-200 (e.g., a cell line with an FGFR2

fusion or amplification)

TYRA-200 (MedChemExpress)

Complete cell culture medium and supplements

Standard cell culture flasks, plates, and consumables

Dimethyl sulfoxide (DMSO) for stock solution preparation

Cell viability assay kit (e.g., CellTiter-Glo® 2.0, Promega)

Procedure:

Initial IC50 Determination:
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Culture the parental cell line to 80-90% confluency.

Perform a dose-response experiment by treating the cells with a range of TYRA-200
concentrations for 72-120 hours.

Determine the initial IC50 value using a cell viability assay.

Initiation of Resistance Induction:

Culture the parental cells in complete medium containing TYRA-200 at a starting

concentration equal to the IC10 or IC20 of the parental line.

Maintain a parallel culture with an equivalent concentration of DMSO as a vehicle control.

Dose Escalation:

Continuously culture the cells in the TYRA-200-containing medium.

Change the medium every 3-4 days.

Once the cells have adapted and are proliferating at a rate similar to the DMSO control,

increase the TYRA-200 concentration by approximately 25-50%.

This process can take several months (typically 6-12 months) to achieve a significant level

of resistance.

It is recommended to cryopreserve cells at each successful dose escalation step.

Confirmation of Resistance:

Once the cells can proliferate in a significantly higher concentration of TYRA-200 (e.g., 10-

fold or greater than the initial IC50), perform a new dose-response experiment on both the

parental and the newly generated resistant cell line.

A significant increase in the IC50 value confirms the establishment of a TYRA-200
resistant cell line.

Protocol 2: Characterization of Resistant Cell Lines
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1. Western Blotting for Signaling Pathway Analysis:

Objective: To assess the activation status of the FGFR signaling pathway and potential

bypass tracks.

Procedure:

Culture parental and resistant cells to 80-90% confluency.

Lyse the cells and determine protein concentration.

Separate protein lysates via SDS-PAGE and transfer to a PVDF membrane.

Probe the membrane with primary antibodies against key signaling proteins (e.g.,

phospho-FGFR, total FGFR, phospho-ERK, total ERK, phospho-AKT, total AKT).

Incubate with HRP-conjugated secondary antibodies and visualize using a

chemiluminescent substrate.

2. Genomic DNA Sequencing:

Objective: To identify potential on-target resistance mutations in the FGFR gene.

Procedure:

Isolate genomic DNA from both parental and resistant cell lines.

Amplify the kinase domain of the relevant FGFR gene using PCR.

Perform Sanger sequencing or next-generation sequencing (NGS) on the PCR products.

Analyze the sequencing data to identify any acquired mutations in the resistant cell lines

compared to the parental cells.

Mandatory Visualizations
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Phase 1: Setup and Baseline

Phase 2: Resistance Induction

Phase 3: Confirmation & Characterization
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Caption: Workflow for establishing TYRA-200 resistant cell lines.
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Caption: Simplified FGFR signaling pathway and the inhibitory action of TYRA-200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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